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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

This technical guide provides comprehensive information on the ionic form, shipping, and

handling of Amberlite™ SR1L Na, a strong acid cation exchange resin. It is intended for

researchers, scientists, and drug development professionals who require a thorough

understanding of this product for their work in water purification and other applications.

Core Properties and Ionic Form
Amberlite™ SR1L Na is a gel-type, strong acid cation exchange resin. Its core functionality is

based on a sulfonated polystyrene-divinylbenzene copolymer matrix.[1][2] The resin is supplied

in the sodium (Na+) ionic form, making it suitable for water softening applications where it

exchanges sodium ions for hardness-causing ions like calcium (Ca²⁺) and magnesium (Mg²⁺).

[1][3][4]

Chemical and Physical Properties
A summary of the key quantitative data for Amberlite™ SR1L Na is presented in the table

below.
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Property Value

Matrix Gel, Styrene-divinylbenzene copolymer[1][2]

Functional Group Sulfonic acid[1][2]

Ionic Form as Shipped Na+[1][2]

Total Exchange Capacity ≥ 1.90 eq/L[1][2]

Water Retention Capacity 41 – 49%[1][2]

Particle Diameter 600 – 800 µm[1][2]

Shipping Weight 808 g/L[1][2]

Maximum Operating Temperature 120°C (248°F)[2]

Shipping and Handling Information
Proper shipping and handling are crucial to maintain the integrity and performance of

Amberlite™ SR1L Na.

Packaging: The resin is typically supplied in 1kg jars or larger quantities.[5]

Storage: It is recommended to store the resin in a tightly closed container at approximately

20°C.

Handling Precautions: Avoid breathing dust, vapor, mist, or gas. It is also advised to avoid

contact with skin and eyes. In case of eye contact, rinse immediately with plenty of water and

seek medical advice.[6]

Experimental Protocols
The primary application of Amberlite™ SR1L Na is in water softening through ion exchange.

Below are detailed methodologies for key experimental procedures.

Water Softening (Service Cycle)
The fundamental principle of water softening with this resin is the exchange of sodium ions for

divalent cations (hardness) from the water.
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Methodology:

Column Preparation: The resin is packed into a suitable ion exchange column. The bed

should be backwashed to remove any fine particles and to classify the resin beads.

Service Flow: Hard water is passed through the resin bed at a recommended flow rate of 5 –

50 bed volumes per hour (BV/h).[2]

Ion Exchange: As the water flows through the resin, Ca²⁺ and Mg²⁺ ions are exchanged for

Na⁺ ions, as described by the following reactions:[4]

2(R-SO₃⁻Na⁺) + Ca²⁺ ⇌ (R-SO₃⁻)₂Ca²⁺ + 2Na⁺

2(R-SO₃⁻Na⁺) + Mg²⁺ ⇌ (R-SO₃⁻)₂Mg²⁺ + 2Na⁺

Monitoring: The outlet water should be monitored for hardness to determine when the resin

is exhausted and requires regeneration.

Resin Regeneration
Once the resin's capacity to exchange ions is depleted, it must be regenerated to restore it to

the sodium form.

Methodology:

Backwash: The resin bed is first backwashed to loosen the compacted bed and remove any

filtered solids.

Regenerant Introduction: A solution of sodium chloride (NaCl) is passed through the resin

bed. The recommended flow rate for the regenerant is 2 – 8 BV/h.[2]

Regeneration Reaction: The high concentration of Na⁺ ions in the brine solution reverses the

ion exchange process, displacing the captured Ca²⁺ and Mg²⁺ ions:

(R-SO₃⁻)₂Ca²⁺ + 2Na⁺ (excess) ⇌ 2(R-SO₃⁻Na⁺) + Ca²⁺

(R-SO₃⁻)₂Mg²⁺ + 2Na⁺ (excess) ⇌ 2(R-SO₃⁻Na⁺) + Mg²⁺
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Rinsing: The resin bed is then rinsed to remove the excess regenerant and the displaced

hardness ions. This typically involves a slow rinse at the regeneration flow rate, followed by a

fast rinse at the service flow rate.[2]

Visualizations
The following diagrams illustrate the key processes involved in the use of Amberlite™ SR1L

Na.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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